![molecular formula C14H29N3O B3023200 N'-(1-acetylpiperidin-4-yl)-N,N-diethylpropane-1,3-diamine CAS No. 1119450-05-3](/img/structure/B3023200.png)
N'-(1-acetylpiperidin-4-yl)-N,N-diethylpropane-1,3-diamine
Overview
Description
N-(1-acetylpiperidin-4-yl)-N,N-diethylpropane-1,3-diamine (NADP) is a versatile and important organic compound that is widely used in various scientific and industrial applications. It is an amine-based compound with a wide range of applications in organic synthesis, biochemistry, and pharmacology. NADP has a unique structure that is both versatile and stable, making it an ideal choice for a variety of applications.
Scientific Research Applications
Synthesis and Structural Analysis
N'-(1-acetylpiperidin-4-yl)-N,N-diethylpropane-1,3-diamine and related compounds have been synthesized and structurally analyzed in various studies. These compounds are often used in coordination chemistry, where they act as ligands to form complexes with metals such as nickel, demonstrating diverse coordination environments and magnetic properties. For instance, tridentate Schiff bases derived from similar diamines have been synthesized and their nickel(II) thiocyanate complexes were studied, showing unique structural and magnetic characteristics due to the coordination of the ligand to the metal center (Bhowmik et al., 2010). Similarly, complexes involving N,N-diethyl-1,2-diminoethane and nickel(II) were analyzed, revealing insights into their synthesis, structure, and potential applications in materials science and magnetic studies (Kolev et al., 2009).
Analytical Methods
Compounds structurally related to this compound have been the subject of analytical studies, particularly in the context of detecting and quantifying biocidal disinfectants in food products. A novel liquid chromatography-tandem mass spectrometry method was developed to quantify residual levels of N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine, a compound with a similar structure, in dairy products, highlighting the importance of these compounds in food safety and public health (Slimani et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[4-[3-(diethylamino)propylamino]piperidin-1-yl]ethanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H29N3O/c1-4-16(5-2)10-6-9-15-14-7-11-17(12-8-14)13(3)18/h14-15H,4-12H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKMUVZXDDZGWQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCNC1CCN(CC1)C(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H29N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.